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Compound of Interest

Compound Name: MCL-0129

Cat. No.: B1676271

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance for the safe handling, storage, and disposal of
MCL-0129, a selective and non-peptidergic melanocortin 4 (MC4) receptor antagonist. While
MCL-0129 is shipped as a non-hazardous chemical, adherence to standard laboratory safety
protocols is crucial to ensure the well-being of researchers and maintain experimental integrity.

Compound Identification

Identifier Value

1-[(1S)-1-(4-fluorophenyl)-2-[4-[4-(2-
Chemical Name methoxynaphthalen-1-yl)butyl]piperazin-1-
yllethyl]-4-propan-2-ylpiperazine

CAS Number 768357-45-5[1][2]
Molecular Formula C34H47FN40O[1][2]
Molecular Weight 546.78 g/mol [1]

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for MCL-0129 with detailed PPE requirements is not
publicly available, the following general guidelines for handling non-hazardous chemicals in a
laboratory setting should be strictly followed.
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PPE Category Minimum Requirements

) Safety glasses with side shields or chemical
Eye Protection

safety goggles.
Hand Protection Standard laboratory gloves (e.g., nitrile).
Body Protection A standard laboratory coat.

Not generally required for small quantities in a
well-ventilated area. If aerosols may be

Respiratory Protection generated or if working with larger quantities, a
risk assessment should be performed to

determine if respiratory protection is necessary.

Handling and Storage

Handling:

Avoid contact with eyes and skin.

Avoid inhalation of dust or aerosols.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

o Short-term (days to weeks): Store in a dry, dark environment at 0 - 4°C.[1]
e Long-term (months to years): Store in a dry, dark environment at -20°C.[1]

First Aid Measures

In the absence of a specific SDS, the following are general first aid recommendations.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i L
upper and lower eyelids. Get medical attention if

irritation persists.

In case of contact, immediately flush skin with
) plenty of water. Remove contaminated clothing
Skin Contact _ S
and shoes. Get medical attention if irritation

develops and persists.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation o ] ]
breathing is difficult, give oxygen. Get medical
attention.

Do NOT induce vomiting unless directed to do
so by medical personnel. Never give anything
) by mouth to an unconscious person. Loosen
Ingestion

tight clothing such as a collar, tie, belt, or
waistband. Get medical attention if symptoms

appear.

Disposal Plan

Dispose of unused MCL-0129 and any contaminated materials in accordance with all
applicable local, state, and federal regulations. As it is supplied as a non-hazardous chemical, it
may not require special disposal procedures, but it is best to consult with your institution's
environmental health and safety (EHS) department for specific guidance.

Experimental Workflow for Handling MCL-0129

The following diagram outlines a general workflow for handling MCL-0129 in a research setting.
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General Workflow for Handling MCL-0129
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Caption: General laboratory workflow for the safe handling of MCL-0129.
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Signaling Pathway Context

MCL-0129 is an antagonist of the melanocortin 4 receptor (MC4R). The MC4R is a G-protein
coupled receptor (GPCR) primarily expressed in the brain, where it plays a key role in
regulating energy homeostasis, food intake, and body weight.
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Simplified MC4R Signaling and Antagonism by MCL-0129
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Caption: MCL-0129 acts as an antagonist, blocking the normal signaling cascade of the MC4
receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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MCL-0129]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-mcl-0129]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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